2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline

• IUPAC Name: 2-methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline
• InChI: InChI=1S/C13H12N4/c1-10-6-11(7-17-9-14-8-15-17)12-4-2-3-5-13(12)16-10/h2-6,8-9H,7H2,1H3
• InChI Key: VUVMWYLKOYKYQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)CN3C=NC=N3
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol

Description

2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline is a chemical compound that has been widely studied for its potential applications in scientific research. It is a quinoline derivative that has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline is not fully understood, but it is thought to involve the inhibition of key enzymes involved in the growth and replication of bacteria, fungi, and viruses. Additionally, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline has been shown to exhibit a range of interesting biochemical and physiological effects. It has been shown to have antioxidant properties, as well as the ability to modulate the immune system. Additionally, it has been shown to have potential applications in the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline for lab experiments is its wide range of potential applications. It has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation in a range of scientific research fields. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it more difficult to design experiments to investigate its potential applications.

Future Directions

There are many potential future directions for research on 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline. One area of interest is the development of new drugs based on this compound for the treatment of infectious diseases and cancer. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases. Finally, research is needed to develop new synthesis methods for this compound that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis method for 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline involves the reaction of 2-methylquinoline-4-carboxaldehyde with 1,2,4-triazole-1-methylamine in the presence of a catalyst. The reaction proceeds through a series of intermediate steps to yield the final product. This method has been shown to be effective in producing high yields of 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline with good purity.

Scientific Research Applications

2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline has been studied for its potential applications in a range of scientific research fields. It has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs to combat infectious diseases. Additionally, it has been shown to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.